Cas no 2034571-19-0 (3-chloro-4-fluoro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide
• CAS No: 2034571-19-0
• MF: C₁₃H₁₃ClFNO₃S₂
• MW: 349.828623533249
• CID: 5379385
• PubChem ID: 86264139
• Update Time: 2025-05-21

3-chloro-4-fluoro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-(3-hydroxy-3-thiophen-3-ylpropyl)benzenesulfonamide
• 2034571-19-0
• AKOS024556482
• F6416-6746
• 3-chloro-4-fluoro-N-(3-hydroxy-3-(thiophen-3-yl)propyl)benzenesulfonamide
• 3-chloro-4-fluoro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide

• Inchi： 1S/C13H13ClFNO3S2/c14-11-7-10(1-2-12(11)15)21(18,19)16-5-3-13(17)9-4-6-20-8-9/h1-2,4,6-8,13,16-17H,3,5H2
• InChI Key： RMMCHMAQZBNAPM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCCC(C1=CSC=C1)O)(=O)=O)F

Computed Properties

• Exact Mass: 349.0009415g/mol
• Monoisotopic Mass: 349.0009415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-4-fluoro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide

Introduction to 3-Chloro-4-Fluoro-N-[3-Hydroxy-3-(Thiophen-3-Yl)Propyl]Benzene-1-Sulfonamide (CAS No: 2034571-19-0)

The compound 3-chloro-4-fluoro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide, with the CAS number 2034571-19-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring substituted with chlorine and fluorine atoms, a thiophene moiety, and a sulfonamide group, making it a versatile candidate for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzene ring with the appropriate substituents. The introduction of the chlorine and fluorine atoms at the 3 and 4 positions, respectively, is achieved through electrophilic substitution reactions, which are well-established in organic chemistry. The thiophene group is then introduced via a nucleophilic substitution or coupling reaction, depending on the specific conditions used.

One of the most notable features of this compound is its potential as a drug candidate in the pharmaceutical industry. Recent studies have shown that sulfonamides, such as this one, exhibit promising anti-inflammatory and analgesic properties due to their ability to inhibit certain enzymes involved in pain signaling pathways. Additionally, the presence of the thiophene group enhances the molecule's ability to interact with biological targets, making it a strong candidate for further drug development.

In terms of material science applications, this compound has been explored as a potential component in advanced materials such as polymers and composites. The sulfonamide group contributes to hydrogen bonding capabilities, which can improve the mechanical properties of materials when incorporated into polymer matrices. Furthermore, the thiophene moiety imparts electronic properties that make this compound suitable for use in organic electronics and optoelectronic devices.

Recent research has also focused on the environmental impact of this compound and its degradation pathways under various conditions. Studies have shown that under aerobic conditions, the compound undergoes hydrolysis at a moderate rate, leading to the formation of less complex byproducts that are more readily biodegradable. This information is crucial for assessing its environmental safety and ensuring its responsible use in industrial applications.

In conclusion, 3-chloro-4-fluoro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide (CAS No: 2034571-19) stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological and material properties make it an exciting subject for further research and development.